3-tert-butyl-4-iodo-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-tert-butyl-4-iodo-1H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H11IN2O2/c1-8(2,3)6-4(9)5(7(12)13)10-11-6/h1-3H3,(H,10,11)(H,12,13)
• InChI Key: ZOPURIJHXKRHEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=NN1)C(=O)O)I
• Molecular Formula: C8H11IN2O2
• Molecular Weight: 294.09 g/mol
• CAS No.: 1342265-95-5

Description

3-tert-butyl-4-iodo-1H-pyrazole-5-carboxylic acid (TIPC) is a chemical compound that has gained attention in scientific research due to its potential use in drug discovery and development. This compound has a unique structure that makes it a promising candidate for the synthesis of new drugs with improved efficacy and safety profiles.

Scientific Research Applications

Multigram Synthesis and Chemical Properties

Researchers have developed methods for the synthesis of various pyrazole derivatives, including those related to 3-tert-butyl-4-iodo-1H-pyrazole-5-carboxylic acid, emphasizing their chemical properties and potential for further functionalization. For instance, the multigram synthesis of fluoroalkyl-substituted pyrazole-4-carboxylic acids showcases the versatility of these compounds in chemical synthesis, offering a pathway for the creation of a wide array of pyrazole-based molecules with potential applications in material science and pharmaceutical development (Iminov et al., 2015).

Structural Effects and Reactivity

The synthesis and characterization of pyrazolo-[5,1-c][1,2,4]triazines and their halo-substituted derivatives provide insight into the structural effects on the reactivity and stability of these compounds. Such studies are crucial for understanding how substituents like the tert-butyl and iodo groups influence the chemical behavior of pyrazole derivatives, which is essential for designing molecules with specific properties for use in catalysis, drug design, and materials science (Ivanov, 2021).

Catalytic Activity and Material Science

Pyrazole derivatives are explored for their catalytic activity, such as in the cyclopropanation of olefins. New polynuclear copper(I) pyrazolate complexes have been synthesized, demonstrating the potential of pyrazole-based ligands in the development of catalysts for organic synthesis, highlighting the broader applicability of these compounds beyond their inherent chemical interest (Maspero et al., 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. Precautionary measures include avoiding contact with skin and eyes, and if contact occurs, rinsing cautiously with water. The